Cas no 53001-69-7 (Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate)

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate is a fluorinated aromatic ester with a bromine substituent at the 3-position, offering versatile reactivity in synthetic chemistry. Its electron-deficient tetrafluorobenzene core enhances electrophilic substitution and cross-coupling reactions, while the bromine atom serves as a handle for further functionalization via metal-catalyzed transformations. The methyl ester group provides stability and facilitates hydrolysis or transesterification for downstream derivatization. This compound is particularly useful in pharmaceutical and agrochemical research as a building block for fluorinated analogs, leveraging the unique electronic and steric properties imparted by the fluorine substituents. Its high purity and well-defined structure ensure reproducibility in complex synthetic routes.

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate structure

53001-69-7 structure

Product Name:Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate

CAS No:53001-69-7

MF:C₈H₃BrF₄O₂

MW:287.005835771561

CID:1580338

PubChem ID:71651341

Update Time:2025-06-07

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
- CTK4H0845
- AG-F-13404
- KB-30051
- ACT12166
- 3-Brom-2,4,5,6-tetrafluor-benzoesaeure
- AC1L6SS5
- 3-Brom-2,4,5,6-tetrafluor-benzoesaeure-methylester
- 3-Bromo-2,4,5-Trifluorobenzoic
- NSC170094
- CTK4H0845; AG-F-13404; KB-30051; ACT12166; 3-Brom-2,4,5,6-tetrafluor-benzoesaeure; AC1L6SS5; 3-Brom-2,4,5,6-tetrafluor-benzoesaeure-methylester; 3-Bromo-2,4,5-Trifluorobenzoic; NSC170094;
- DTXSID501265937
- AKOS016015350
- 53001-69-7
- MFCD12911451
- Inchi： 1S/C8H3BrF4O2/c1-15-8(14)2-4(10)3(9)6(12)7(13)5(2)11/h1H3
- InChI Key： NIYINRANWFEORK-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=C(C(C(=O)OC)=C1F)F)F)F

Computed Properties

Exact Mass: 285.92525g/mol
Monoisotopic Mass: 285.92525g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651451-5g	Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate	53001-69-7	98%	5g	￥999.00	2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651451-25g	Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate	53001-69-7	98%	25g	￥4231.00	2024-05-10